Cas no 1508-11-8 (Propanedioic acid,2-[3-(dimethylamino)-2-propen-1-ylidene]-, 1,3-diethyl ester)

Propanedioic acid,2-[3-(dimethylamino)-2-propen-1-ylidene]-, 1,3-diethyl ester structure
1508-11-8 structure
Product Name:Propanedioic acid,2-[3-(dimethylamino)-2-propen-1-ylidene]-, 1,3-diethyl ester
CAS No:1508-11-8
MF:C12H19NO4
MW:241.28356385231
CID:232504
PubChem ID:5358556
Update Time:2025-04-19

Propanedioic acid,2-[3-(dimethylamino)-2-propen-1-ylidene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-[3-(dimethylamino)-2-propen-1-ylidene]-, 1,3-diethyl ester
    • diethyl 2-[(E)-3-(dimethylamino)prop-2-enylidene]propanedioate
    • 2-[(E)-3-dimethylamino-prop-2-enylidene]-propanedioic acid diethyl ester
    • 4-Dimethylamino-buta-1,3-dien-1,1-dicarbonsaeure-diaethylester
    • AC1NSCQL
    • NSC263805
    • Diethyl [(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate
    • SCHEMBL14279175
    • 1508-11-8
    • DTXSID90418418
    • NSC-263805
    • Inchi: 1S/C12H19NO4/c1-5-16-11(14)10(12(15)17-6-2)8-7-9-13(3)4/h7-9H,5-6H2,1-4H3/b9-7+
    • InChI Key: OCXNVSPPCFBPSP-VQHVLOKHSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C/C=C/N(C)C)=O

Computed Properties

  • Exact Mass: 241.13147
  • Monoisotopic Mass: 241.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.058
  • Boiling Point: 289.3°Cat760mmHg
  • Flash Point: 128.7°C
  • Refractive Index: 1.481
  • PSA: 55.84
  • LogP: 1.11430
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